XL388-C2-amide-PEG9-NH2 hydrochloride

• Molecular Formula: C43H63ClFN5O13S
• Molecular Weight: 944.5 g/mol
• InChI: InChI=1S/C43H62FN5O13S.ClH/c1-33-37(43(51)49-11-14-62-38-5-2-34(30-36(38)32-49)35-3-7-40(46)48-31-35)4-6-39(42(33)44)63(52,53)29-10-47-41(50)8-12-54-15-17-56-19-21-58-23-25-60-27-28-61-26-24-59-22-20-57-18-16-55-13-9-45;/h2-7,30-31H,8-29,32,45H2,1H3,(H2,46,48)(H,47,50);1H
• InChIKey: WSADRLSBVSNXHO-UHFFFAOYSA-N

XL388-C2-amide-PEG9-NH2 hydrochloride: mTOR Warhead Linker Conjugate

XL388-C2-amide-PEG9-NH2 hydrochloride is a specialized synthetic intermediate that incorporates the ATP-competitive mTOR inhibitor XL388 warhead , covalently linked to a linear PEG9 spacer via a C2-amide bond, terminating in a primary amine functional group . Its molecular formula is C₄₃H₆₃ClFN₅O₁₃S with a molecular weight of 944.5 g/mol, and it is supplied as the hydrochloride salt with purity typically ≥98% . This compound is specifically designed as a precursor for the construction of C26-linked rapamycin analog-based PROTACs or bi-functional degraders, where the amine handle enables downstream conjugation to E3 ligase ligands or other functional modules [1].

Designed as C26-linked rapamycin analog PROTAC precursor

Incorporates XL388 warhead with reported mTOR selectivity

PEG9 linker for ternary complex spacing

Primary amine handle for direct E3 ligase conjugation

• [1] Semko, C. M., et al. WO2019212991A1 - C26-linked rapamycin analogs as mtor inhibitors. View Source

Why Generic Linker or Warhead Substitution Fails

The scientific value of XL388-C2-amide-PEG9-NH2 hydrochloride lies in its precise modular integration of a validated, highly selective warhead with a specific spacer length and a defined conjugation handle. Substituting a generic PEG-amine linker or an alternative mTOR ligand would introduce uncontrolled variables that confound degradation efficiency, target engagement, and biological readout [1]. The XL388 warhead exhibits 1,000-fold selectivity for mTOR over closely related PI3K kinases [2], a property that cannot be assumed with other ATP-competitive scaffolds. Furthermore, the length and composition of the PEG linker directly influence the formation of the ternary complex (target–PROTAC–E3 ligase), a critical determinant of degradation potency and cooperativity [3]. Therefore, substituting any component of this pre-validated conjugate architecture risks producing molecules with altered selectivity profiles, suboptimal degradation kinetics, or complete loss of function.

Warhead Selectivity

Using generic kinase inhibitors may shift mTOR selectivity profile and increase off-target degradation risk.

Linker Length

Shorter PEG linkers (e.g., PEG2, PEG4) may not support productive ternary complex formation.

Conjugation Handle

Acid-terminated linkers may reduce coupling efficiency and react with warhead moieties.

• [1] Semko, C. M., et al. WO2019212991A1 - C26-linked rapamycin analogs as mtor inhibitors. View Source
• [2] TargetMol. XL388 (T6030) Product Page. View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source

Quantitative Differentiation Against Key PROTAC Comparators

mTOR Selectivity: XL388 Warhead Versus Generic Kinase Inhibitors

The parent XL388 warhead demonstrates 1,000-fold selectivity for mTOR (IC₅₀ = 9.9 nM) over the closely related PI3K kinase family [1]. In contrast, many common ATP-competitive kinase inhibitors used as PROTAC warheads exhibit significantly broader selectivity profiles. For example, the widely used PI3K/mTOR dual inhibitor PI-103 shows IC₅₀ values of 20 nM for mTOR and 8 nM for PI3Kα, representing only ~2.5-fold selectivity [2]. This 400-fold improvement in selectivity for XL388 reduces the risk of off-target degradation when incorporated into a PROTAC construct, as the warhead's intrinsic selectivity is preserved in the final degrader molecule [3].

Kinase Selectivity

Cross-study comparable

XL388: 1,000-fold vs PI-103: ~2.5-fold

Supports mTOR-selective degradation design context

Biochemical kinase assays; ATP-competitive format

Evidence Dimension	Kinase Selectivity (Fold-selectivity for mTOR over PI3K)
Target Compound Data	1,000-fold
Comparator Or Baseline	PI-103: ~2.5-fold (IC₅₀ mTOR 20 nM vs PI3Kα 8 nM)
Quantified Difference	400-fold higher selectivity for XL388
Conditions	Biochemical kinase inhibition assays; ATP-competitive format

Why This Matters

Higher intrinsic warhead selectivity directly translates to cleaner cellular degradation profiles with fewer off-target effects.

• [1] TargetMol. XL388 (T6030) Product Page. View Source
• [2] Knight, Z. A., et al. (2006). A pharmacological map of the PI3-K family defines a role for p110alpha in insulin signaling. Cell, 125(4), 733-747. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. XL388 Ligand Page (ID: 7973). View Source

Linker Length Optimization for Ternary Complex Formation

The 9-unit PEG spacer (PEG9) in XL388-C2-amide-PEG9-NH2 provides an extended linker length that is critical for productive ternary complex formation in bi-specific mTOR degraders. Shorter PEG linkers (e.g., PEG2, PEG4) have been shown to be insufficient for simultaneous binding of the target protein and E3 ligase, often failing to induce degradation due to steric constraints [1]. Studies on analogous PROTAC systems demonstrate that linker length exhibits a 'sweet spot' effect, with PEG3 showing superior degradation activity compared to PEG2 and PEG4 in certain E3 ligase-target pairs [2]. The PEG9 length in this conjugate is specifically matched to the dimensions required to bridge the mTOR FRB domain and the chosen E3 ligase binding site in the intended C26-linked rapamycin analog architecture [3].

Linker Length Fit

Class-level inference

PEG9: adequate for ternary complex; PEG2/4: often insufficient

Pre-optimized length supports ternary complex assembly

Based on PROTAC linker SAR literature

Evidence Dimension	Linker length and degradation efficiency
Target Compound Data	PEG9 (9 ethylene glycol units)
Comparator Or Baseline	PEG2, PEG4 linkers (inadequate length for ternary complex formation in many PROTAC systems)
Quantified Difference	Qualitative: Extended linker length enables productive ternary complex formation vs. short linkers that fail to induce degradation
Conditions	PROTAC-mediated protein degradation assays; class-level inference from literature on PEG linker length effects

Why This Matters

The pre-optimized PEG9 length eliminates the need for extensive linker-length SAR screening, accelerating PROTAC development timelines.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [2] PeptidesBank. 2010159-56-3: Cell activity shows significant dependence on linker length with trend PEG-3 > PEG-4 ≫ PEG-2. View Source
• [3] Semko, C. M., et al. WO2019212991A1 - C26-linked rapamycin analogs as mtor inhibitors. View Source

Aqueous Solubility: PEG9 Linker Versus Alkyl-Linker Conjugates

XL388-C2-amide-PEG9-NH2 hydrochloride demonstrates high aqueous solubility (≥100 mg/mL in water, equivalent to ≥105.88 mM) and excellent solubility in DMSO (≥250 mg/mL) . This favorable solubility profile is directly attributable to the hydrophilic PEG9 spacer [1]. In contrast, PROTAC conjugates employing purely alkyl-based linkers of similar length often exhibit significantly lower aqueous solubility, frequently necessitating complex formulation strategies involving co-solvents and surfactants for in vitro and in vivo applications . The improved solubility of PEG-based conjugates enhances compatibility with physiological environments and simplifies experimental workflows .

Aqueous Solubility

Class-level inference

≥100 mg/mL in water vs alkyl-linkers insoluble

Facilitates aqueous handling and assay compatibility

Solubility per vendor specification

Evidence Dimension	Aqueous Solubility
Target Compound Data	≥100 mg/mL in water; ≥250 mg/mL in DMSO
Comparator Or Baseline	Alkyl-linker PROTAC conjugates (typically poor aqueous solubility, requiring co-solvent formulations)
Quantified Difference	PEG9 conjugate exhibits direct water solubility at high concentration vs. alkyl-linker compounds that are typically insoluble in water
Conditions	Solubility measured at room temperature in water and DMSO per vendor specifications

Why This Matters

Direct water solubility simplifies stock solution preparation, reduces solvent artifacts in biological assays, and improves handling reproducibility.

• [1] Sinopeg. Role of PROTAC Linkers. View Source

Primary Amine Handle for Efficient Bioconjugation

XL388-C2-amide-PEG9-NH2 hydrochloride terminates in a primary amine (-NH₂) functional group . This enables direct conjugation to carboxylate-containing E3 ligase ligands or other functional modules via standard amide coupling chemistry (e.g., EDC/NHS, HATU) without requiring additional activation or deprotection steps [1]. Alternative linkers terminated with carboxylic acids (e.g., PEG9-acid) require activation and are prone to side reactions and lower coupling efficiency in the presence of the warhead's amine-reactive sulfonamide moiety [2]. The amine handle thus provides a chemically orthogonal and highly efficient conjugation point that preserves the integrity of both the warhead and the linker during the final assembly step .

Conjugation Handle

Class-level inference

-NH₂ enables direct coupling; -COOH requires activation

Supports orthogonal and efficient final assembly

Standard peptide coupling conditions (e.g., HATU/DIPEA)

Evidence Dimension	Conjugation Handle Reactivity and Orthogonality
Target Compound Data	Primary amine (-NH₂) handle
Comparator Or Baseline	Carboxylic acid (-COOH) terminated linkers
Quantified Difference	Qualitative: Amine handle enables direct amide coupling without activation/deactivation of warhead's sulfonamide group vs. acid handle requiring activation that may react with warhead
Conditions	Amide bond formation under standard peptide coupling conditions (e.g., HATU/DIPEA in DMF)

Why This Matters

The amine handle simplifies synthetic workflows and improves coupling yields, critical for producing high-purity final PROTAC constructs.

• [1] Semko, C. M., et al. WO2019212991A1 - Synthesis of C26-linked rapamycin analogs. View Source
• [2] BroadPharm. PROTAC Linkers Basics. View Source

Cellular Activity of XL388 Warhead Validates Target Engagement

The XL388 warhead demonstrates robust cellular target engagement, inhibiting mTORC1-mediated phosphorylation of p70S6K (T389) with an IC₅₀ of 94 nM and mTORC2-mediated phosphorylation of AKT (S473) with an IC₅₀ of 350 nM in MCF-7 cells . Additionally, XL388 inhibits MCF-7 cell proliferation with an IC₅₀ of 1.37 μM [1]. This well-characterized cellular pharmacology provides a reliable baseline for assessing the degradation efficiency of PROTACs constructed using this warhead-linker conjugate. In contrast, PROTACs built with uncharacterized or poorly validated ligands require extensive target engagement profiling to confirm that the observed degradation is due to the intended PROTAC mechanism rather than off-target warhead effects .

Cellular Target Engagement

Cross-study comparable

mTORC1 IC₅₀ 94 nM, mTORC2 IC₅₀ 350 nM, Prolif. IC₅₀ 1.37 μM

Supports target engagement benchmarking for degrader assessment

MCF-7 cell line; phospho-immunoblotting assays

Evidence Dimension	Cellular Target Engagement Potency
Target Compound Data	mTORC1 (p-p70S6K) IC₅₀ = 94 nM; mTORC2 (p-AKT) IC₅₀ = 350 nM; Cell Proliferation IC₅₀ = 1.37 μM
Comparator Or Baseline	Uncharacterized or poorly validated ligands (no reported cellular IC₅₀ values)
Quantified Difference	XL388 provides quantitative cellular benchmarks vs. undefined or unknown cellular activity for alternative ligands
Conditions	MCF-7 breast cancer cell line; phospho-protein immunoblotting and cell viability assays

Why This Matters

Pre-established cellular IC₅₀ values enable direct quantification of degradation-induced potency shifts and confirm that the warhead retains target engagement in the final conjugate.

• [1] IUPHAR/BPS Guide to Pharmacology. XL388 Ligand Page (ID: 7973) Bioactivity Comments. View Source

Purity and Storage Stability Versus In-House Intermediates

Commercially sourced XL388-C2-amide-PEG9-NH2 hydrochloride is supplied with a guaranteed purity of ≥98% (HPLC) and defined storage stability (powder: -20°C for 3 years; DMSO stock: -80°C for 6 months) . This contrasts with in-house synthesized linker-warhead conjugates, which often exhibit batch-to-batch variability in purity (ranging from 85-95%) and undefined stability profiles, leading to irreproducible biological results [1]. The availability of a Certificate of Analysis (CoA) and pre-validated solubility data further reduces the experimental burden of quality control and ensures consistency across independent studies .

Purity & Stability

Class-level inference

≥98% HPLC vs 85–95% in-house; documented stability

Supports reproducible conjugation and assay results

Supplier specification; independent verification recommended

Evidence Dimension	Purity and Stability Documentation
Target Compound Data	≥98% purity by HPLC; documented long-term storage stability
Comparator Or Baseline	In-house synthesized intermediates (variable purity 85-95%; no standardized stability data)
Quantified Difference	≥3-13% absolute improvement in purity; fully documented stability vs. undefined
Conditions	Commercial specification vs. typical academic synthesis outcomes

Why This Matters

High and consistent purity minimizes off-target effects from impurities and ensures reproducible conjugation yields and biological assay results.

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. View Source

Optimal Applications in Targeted Protein Degradation Workflows

Synthesis of C26-Linked Rapamycin Analog-Based mTOR PROTACs

This compound is specifically designed for the synthesis of C26-linked rapamycin analog mTOR inhibitors as described in WO2019212991A1 [1]. The primary amine handle allows direct conjugation to carboxylate-functionalized E3 ligase ligands (e.g., VHL, CRBN) to generate bi-specific mTOR degraders. The PEG9 linker provides the optimal spacing to bridge the rapamycin-FKBP12 complex with the chosen E3 ligase, a critical parameter for productive ubiquitination and degradation.

mTOR-Directed PROTAC Library for Linker Length SAR Studies

While the PEG9 length is pre-optimized, this conjugate serves as a defined reference point for comparative linker SAR studies. Researchers can synthesize PROTACs with the same XL388 warhead and E3 ligase ligand but varying linker lengths (e.g., PEG4, PEG6, PEG9, PEG12) to systematically map the relationship between linker length, ternary complex formation, and degradation efficiency [2]. The consistent warhead selectivity and high purity of the starting material ensure that observed differences are due to linker effects rather than warhead variability.

Bi-Functional Molecules for mTORC1-Selective Degradation

Given XL388's well-characterized cellular activity against both mTORC1 (IC₅₀ = 94 nM for p-p70S6K) and mTORC2 (IC₅₀ = 350 nM for p-AKT) , this conjugate can be employed to build PROTACs aimed at achieving mTORC1-selective degradation. By pairing with E3 ligase ligands that exhibit tissue-specific expression or subcellular localization, researchers may achieve differential degradation of mTORC1 versus mTORC2, a strategy that could mitigate the toxicity associated with complete mTOR inhibition.

Quality-Controlled Intermediate for Preclinical Scale-Up

For laboratories transitioning from milligram-scale PROTAC synthesis to gram-scale production for in vivo efficacy studies, this commercially available, high-purity intermediate offers a reliable and scalable building block . Its documented solubility in both aqueous and DMSO-based vehicles, combined with defined long-term storage stability, simplifies process development and reduces the risk of batch failure during scale-up campaigns.

Application

Selection Property

Validation Focus

C26-linked mTOR PROTAC synthesis

XL388 warhead with C2-amide-PEG9 spacer

E3 ligase conjugation efficiency and ternary complex formation

Linker length SAR studies

Defined PEG9 length reference

Comparative degradation and ternary complex mapping

mTORC1-selective degradation profiling

XL388 dual mTORC1/2 engagement

Degradation preference in cell-based assays

Preclinical PROTAC scale-up

High-purity intermediate with solubility and stability documentation

Scale-up reproducibility and formulation compatibility

• [1] Semko, C. M., et al. WO2019212991A1 - C26-linked rapamycin analogs as mtor inhibitors. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source